Cas no 849776-51-8 (6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide)

• Product Name: 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide
• CAS No: 849776-51-8
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 716748
• Update Time: 2026-04-29

6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-6,7-dimethoxy-, hydriodide (1:1)
• 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carboximidamide,hydroiodide
• 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide hydroiodide
• 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide

Computed Properties

• Exact Mass: 363.04400

Experimental Properties

• Melting Point: 253 °C
• Boiling Point: 422.1°C at 760 mmHg
• Flash Point: 209.1°C
• PSA: 71.57000
• LogP: 2.69150

Additional information on 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide

Introduction to 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide (CAS No. 849776-51-8)

6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a carboximidamide functional group in its molecular structure imparts unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The CAS number 849776-51-8 uniquely identifies this compound in scientific literature and databases, facilitating its precise classification and study. The isoquinoline core of 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide is a well-established motif in natural products and pharmacologically active agents. Its aromatic system and electron-rich nature contribute to its ability to interact with various biological targets, including enzymes and receptors. This inherent property has spurred extensive research into its derivatives as potential candidates for treating a range of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide with biological targets with high accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The dimethoxy substituents at the 6 and 7 positions of the isoquinoline ring enhance its lipophilicity and solubility, which are critical factors for drug-like properties. This optimization makes the compound an attractive lead for further development.

In parallel, synthetic chemists have been exploring efficient methodologies to access derivatives of 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide. Modern synthetic strategies leverage transition-metal catalysis and asymmetric transformations to construct complex scaffolds with high enantioselectivity. Such approaches are essential for generating libraries of compounds that can be screened for biological activity. The carboximidamide moiety is particularly versatile, allowing for further functionalization through nucleophilic addition or condensation reactions.

The pharmacological profile of 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide has been the focus of several preclinical studies. Initial assays have shown promising results in vitro, where the compound demonstrated moderate potency against selected targets. These findings have encouraged researchers to proceed with in vivo testing to evaluate its efficacy and safety profiles. The dihydroisoquinoline scaffold is known to be metabolically stable, which is a desirable trait for drug candidates that require prolonged circulation in the bloodstream.

One of the most compelling aspects of 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide is its potential as a tool compound for mechanistic studies. The carboximidamide group can serve as a handle for chemical probes that allow researchers to dissect signaling pathways involving protein-protein interactions or enzyme inhibition. Such tools are invaluable for understanding disease mechanisms at a molecular level and identifying novel therapeutic strategies.

The synthesis of 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the isoquinoline core followed by functional group interconversions to introduce the carboximidamide moiety. Advances in flow chemistry have also enabled continuous production processes for this compound, which could be scaled up for industrial applications.

The regulatory landscape for compounds like 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide is another critical consideration in their development. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Researchers must also navigate intellectual property considerations when developing new derivatives based on existing scaffolds.

Future directions in the study of 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide may include exploring its role in neurological disorders or inflammatory conditions where isoquinoline derivatives have shown promise. Additionally, interdisciplinary collaborations between chemists and biologists will be crucial for translating laboratory findings into clinical applications.

In conclusion,6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide (CAS No. 849776-51-8) represents a fascinating example of how structural modifications can yield bioactive molecules with therapeutic potential. Its unique combination of chemical features makes it a compelling candidate for further research and development in medicinal chemistry.